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Cat. No.: B3096731
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These application notes provide a comprehensive guide for the safe storage, handling, and use
of 2-Amino-3-(3-bromophenyl)propanamide (CAS No. 128900-00-5), a key reagent for
researchers, scientists, and professionals in drug development. The following protocols are
designed to ensure scientific integrity, user safety, and preservation of the compound'’s quality.

Compound Profile and Scientific Context

2-Amino-3-(3-bromophenyl)propanamide is a substituted phenylalanine amide derivative.
Such compounds are of significant interest in medicinal chemistry and drug discovery due to
their potential biological activities. The presence of the brominated aromatic ring and the
propanamide moiety makes this compound a versatile building block in organic synthesis. The
aromatic bromine atom can participate in various cross-coupling reactions, while the amino and
amide groups offer sites for further functionalization. The stability of aromatic compounds is a
known principle in organic chemistry, and this structural feature contributes to the overall
handling characteristics of the molecule[1].
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Understanding the chemical nature of this compound is paramount for its proper handling. The
amino acid amide structure suggests potential sensitivity to strong acids, bases, and certain
enzymatic conditions. The brominated phenyl group, while generally stable, can undergo
reactions under specific catalytic conditions.

Storage and Stability

Proper storage is critical to maintain the integrity and purity of 2-Amino-3-(3-
bromophenyl)propanamide. Improper storage can lead to degradation, affecting experimental
outcomes.

Key Storage Recommendations:

Parameter Recommendation Rationale

Refrigeration minimizes the
Temperature 2-8°C[2][3] rate of potential degradation

reactions.

Protects from atmospheric

Store in a tightly sealed moisture and oxygen, which
Atmosphere ) )
container.[4] can promote hydrolysis or
oxidation.
While not explicitly stated for
Liaht Store in a light-resistant this compound, many complex
19 : . .
container. organic molecules are light-
sensitive.

For long-term storage, _ .
_ This provides an extra layer of
consider storage under an ) ) o
Inert Gas , protection against oxidative
inert atmosphere (e.g., argon )
] degradation.
or nitrogen).

Long-Term Storage Protocol:

e Ensure the compound is in a clean, dry, and appropriately labeled container.
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If the container has been opened, briefly purge the headspace with an inert gas like argon or
nitrogen before sealing.

Wrap the container in aluminum foil or use an amber vial to protect it from light.

Place the sealed container in a refrigerator maintained at 2-8°C.

Log the storage date and any subsequent access to the compound.

Safe Handling and Personal Protective Equipment
(PPE)

Based on the hazard profile of similar compounds, 2-Amino-3-(3-bromophenyl)propanamide
should be handled with care to avoid exposure. The primary hazards are expected to be skin
and eye irritation, and potentially respiratory irritation if inhaled as a dust.[4][5]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling. The following PPE is
mandatory:

Eye Protection: Safety glasses with side shields or goggles.[4][6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[4][6]

Body Protection: A laboratory coat.

Respiratory Protection: When handling significant quantities of the solid or if there is a risk of
aerosolization, use a NIOSH-approved respirator with a particulate filter.[4]

Engineering Controls

o Ventilation: Handle in a well-ventilated area. For procedures with a higher risk of dust or
vapor generation, a chemical fume hood is required.[4][7]

Experimental Protocols
Weighing and Transferring the Compound
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Objective: To accurately weigh and transfer the solid compound while minimizing exposure and
contamination.

Protocol:
» Designate a specific area for weighing, preferably within a ventilated enclosure.
e Don appropriate PPE.

o Allow the container of 2-Amino-3-(3-bromophenyl)propanamide to equilibrate to room
temperature before opening to prevent condensation of atmospheric moisture onto the
compound.

e Use a clean, anti-static spatula to transfer the desired amount of the solid to a tared weigh
boat or directly into the reaction vessel.

e Avoid creating dust. If any dust is generated, it should be contained within the ventilated
enclosure.

o Once the desired amount is weighed, securely close the primary container.

o Clean the weighing area and spatula thoroughly after use.

Preparation of a Stock Solution

Objective: To prepare a stock solution of a known concentration for use in experiments.
Protocol:

e Based on the desired concentration and volume, calculate the required mass of 2-Amino-3-
(3-bromophenyl)propanamide.

o Accurately weigh the compound following the protocol in section 4.1.
o Transfer the weighed solid to a clean, dry volumetric flask.

e Add a small amount of the chosen solvent to the flask. The choice of solvent will depend on
the specific experimental requirements and the compound's solubility.
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o Gently swirl the flask to dissolve the solid. Sonication may be used to aid dissolution if
necessary.

e Once the solid is fully dissolved, add the solvent to the calibration mark on the volumetric
flask.

» Cap the flask and invert it several times to ensure a homogenous solution.

o Transfer the solution to a labeled storage bottle, including the compound name,
concentration, solvent, and date of preparation.

» Store the stock solution under appropriate conditions (e.g., refrigerated and protected from
light).

Spill and Waste Management
Spill Response

In the event of a spill, follow these procedures:
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
e Ventilate: Increase ventilation to the area.

» Contain: For a solid spill, carefully sweep up the material, avoiding dust generation, and
place it in a sealed container for disposal.[4] For a liquid spill, absorb it with an inert material
(e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.

o Clean: Decontaminate the spill area with a suitable solvent, followed by soap and water.

e Report: Report the spill to the appropriate safety personnel.

Waste Disposal

All waste containing 2-Amino-3-(3-bromophenyl)propanamide should be considered
chemical waste.

e Solid Waste: Collect in a labeled, sealed container.
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e Liquid Waste: Collect in a labeled, sealed solvent waste container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do
not dispose of it down the drain.[4]

Chemical and Physical Properties

Property Value Source
CAS Number 128900-00-5 [2]
Molecular Formula CoH11BrN20 [2]
Molecular Weight 243.1 g/mol [2]

Hazard Identification and First Aid
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Hazard Description First Aid Measures

Immediately wash the affected

area with plenty of soap and
Skin Irritation May cause skin irritation.[4] water. Remove contaminated

clothing. Seek medical

attention if irritation persists.[4]

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.

o Causes serious eye irritation. )
Eye Irritation Remove contact lenses if

4
3 present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[4]

Move the person to fresh air. If

] breathing is difficult, give
_ May cause respiratory . .
Inhalation T oxygen. If not breathing, give
irritation.[4] o o
artificial respiration. Seek

medical attention.[4]

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion Harmful if swallowed.[8] give anything by mouth to an

unconscious person. Seek

medical attention.[4]

Hazardous Decomposition Products: Under fire conditions, this compound may decompose to
produce carbon oxides, nitrogen oxides, and hydrogen bromide.[4]

Visual Workflows
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Safe Handling Workflow ]

[ Don PPE g Work in Fume Hood Weigh Compound Prepare Solution Clean Work Area

Compound Reception and Storage

. Check for damage . .
Receive Compound 1 INspect Container Log in Inventory Store at 2-8°C

Click to download full resolution via product page

Caption: Workflow for receiving, storing, and safely handling the compound.

Spill Occurs

Assess Spill Size

Large Spill?

Contain & Clean Evacuate Area

Report Incident

Click to download full resolution via product page
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Caption: Decision tree for spill response management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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